4-(Methylsulfanyl)pyrimidin-2-amine
Overview
Description
4-(Methylsulfanyl)pyrimidin-2-amine is a chemical compound with the CAS Number: 1073-54-7 . It has a molecular weight of 141.2 and its IUPAC name is 4-(methylsulfanyl)-2-pyrimidinamine . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 4-(Methylsulfanyl)pyrimidin-2-amine is 1S/C5H7N3S/c1-9-4-2-3-7-5(6)8-4/h2-3H,1H3,(H2,6,7,8) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
4-(Methylsulfanyl)pyrimidin-2-amine is a powder at room temperature . It has a melting point of 150-154 degrees Celsius .Scientific Research Applications
Cadmium Detection in Biological Systems
4-(Methylsulfanyl)pyrimidin-2-amine: has been utilized as a fluorescence probe for the detection of cadmium ions (Cd2+) in biological systems . This compound exhibits a highly selective turn-on response toward Cd2+ over other biologically relevant metal ions, making it an invaluable tool for real-time monitoring of cadmium levels in living cells and tissues. Its sensitivity is highlighted by a low limit of detection (LOD) of 4.4 × 10^-7 mol L^-1 .
Imaging in Cellular Environments
The compound’s ability to permeate cell membranes allows it to function effectively within cellular environments. Fluorescence microscopy studies have demonstrated that 4-(Methylsulfanyl)pyrimidin-2-amine can be used to image and track the intracellular movement of Cd2+, providing insights into the metal ion’s distribution and accumulation within cells .
Educational Tools
In academic settings, 4-(Methylsulfanyl)pyrimidin-2-amine can be used as a case study for teaching concepts related to fluorescence, coordination chemistry, and environmental chemistry, due to its practical applications in real-world scenarios.
Each of these applications demonstrates the versatility and potential of 4-(Methylsulfanyl)pyrimidin-2-amine in scientific research and industry. Its role in cadmium detection and imaging is particularly noteworthy, providing a powerful tool for addressing environmental and health concerns associated with this toxic metal .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-(Methylsulfanyl)pyrimidin-2-amine is Cadmium (Cd2+) . This compound serves as a low-molecular-weight fluorescence probe for Cd2+, which is useful for detecting and tracking the amount of Cd2+ in cells and tissues .
Mode of Action
4-(Methylsulfanyl)pyrimidin-2-amine interacts with its target, Cd2+, by discriminating between Cd2+ and other biologically related metal ions such as Zinc (Zn2+) . It exhibits a highly selective turn-on response towards Cd2+ . The bis-heterocyclic moiety of the compound acts as both a coordination site for Cd2+ and a fluorophore . The methylsulfanyl group of the compound is essential for achieving selective and sensitive Cd2+ detection .
Biochemical Pathways
It’s known that the compound plays a crucial role in the detection and tracking of cd2+ in cells and tissues , which could indirectly influence various biochemical pathways where Cd2+ is involved.
Pharmacokinetics
It’s noted that the compound has sufficient cell membrane permeability to detect intracellular cd2+ , which suggests good absorption and distribution characteristics.
Result of Action
The primary result of the action of 4-(Methylsulfanyl)pyrimidin-2-amine is the detection and tracking of Cd2+ in cells and tissues . The compound exhibits a highly selective response towards Cd2+, enabling it to discriminate between Cd2+ and other biologically related metal ions .
properties
IUPAC Name |
4-methylsulfanylpyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S/c1-9-4-2-3-7-5(6)8-4/h2-3H,1H3,(H2,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTGVQKUDTNRETI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=NC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40285930 |
Source
|
| Record name | 4-(methylsulfanyl)pyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40285930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methylsulfanyl)pyrimidin-2-amine | |
CAS RN |
1073-54-7 |
Source
|
| Record name | 4-(Methylthio)-2-pyrimidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1073-54-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 43261 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001073547 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC43261 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43261 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-(methylsulfanyl)pyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40285930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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